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Compound of Interest

Compound Name: Nonalactone

Cat. No.: B14067577

For Researchers, Scientists, and Drug Development Professionals

Introduction

y-Nonalactone is a key aroma compound found in various fruits, beverages, and dairy
products, imparting a characteristic coconut-like fragrance. Accurate quantification of this
compound is crucial in flavor and fragrance research, food quality control, and metabolic
studies. The use of a stable isotope-labeled internal standard in conjunction with mass
spectrometry is the gold standard for precise and accurate quantification. This application note
provides a detailed protocol for the synthesis of a novel isotopically labeled y-nonalactone,
2H213C2-y-nonalactone, and its application in a robust Stable Isotope Dilution Assay (SIDA)
coupled with Solid Phase Extraction and Gas Chromatography-Mass Spectrometry (SPE-GC-
MS) for the quantification of y-nonalactone in complex matrices such as wine.

Synthesis of 2H2'3*C2-y-Nonalactone

The synthesis of the isotopically labeled internal standard, 2H213Cz-y-nonalactone, is achieved
through a two-step process starting from heptaldehyde. The key steps involve a Wittig
olefination to introduce the 13C labels, followed by a deuterogenation reaction to introduce the
deuterium labels.

Experimental Workflow: Synthesis of 2H23Cz-y-
Nonalactone
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[https://www.benchchem.com/product/b14067577#synthesis-of-isotopically-labeled-
nonalactone-for-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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